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Compound of Interest

Compound Name: Copper;tungsten

CAS No.: 64554-83-2

Cat. No.: B14489803

Get Quote

Welcome to the technical support center for copper tungsten infiltration. This resource is

designed for researchers, scientists, and drug development professionals to troubleshoot and

optimize their experimental processes. Here you will find answers to frequently asked

questions and detailed guides to address common issues encountered during the infiltration of

copper into a porous tungsten skeleton.

Troubleshooting Guides
This section provides solutions to specific problems that may arise during the copper tungsten

infiltration process.

Issue 1: High Porosity in the Final Composite
Symptoms:

Lower than expected density of the final W-Cu composite.

Visible pores on the surface or in cross-sectional images.
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Poor mechanical, thermal, or electrical properties.

Possible Causes and Solutions:

Possible Cause Recommended Action Explanation

Incomplete Infiltration

Increase infiltration

temperature and/or time. An

optimal temperature range for

good wetting is 1300-1400°C.

[1] Ensure the tungsten

skeleton has a continuous

network of open pores.[1]

Higher temperatures improve

the wetting of tungsten by

liquid copper, and longer times

allow for more complete

penetration into the porous

skeleton.[1]

Improper Tungsten Skeleton

Porosity

Optimize the sintering process

of the tungsten preform. Aim

for pore sizes between 1 and 4

μm.[1] Adjust compaction

pressure; higher pressures

(245 to 663 MPa) can increase

green density and affect final

porosity.[2]

The size and distribution of

pores in the tungsten skeleton

are critical. Pores that are too

large may not retain the liquid

copper, while pores that are

too small or closed off will

prevent infiltration.[1]

Oxidation of Tungsten Powder

Perform sintering and

infiltration in a reducing

atmosphere, such as

hydrogen.[1] An additional

dwell step at 900°C for 1 hour

during heating can help reduce

surface oxides before copper

melts.[3]

Tungsten oxides are not well-

wetted by liquid copper, which

impedes the infiltration

process. A hydrogen

atmosphere helps to reduce

any existing oxides.[1]

Gas Entrapment

Conduct the infiltration process

under a vacuum or in a

controlled atmosphere to

prevent gas from being

trapped in the pores.

Trapped gas can create voids

and increase porosity in the

final composite.

Troubleshooting Workflow for High Porosity
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Caption: Troubleshooting logic for high porosity in W-Cu composites.

Issue 2: Incomplete Infiltration or "Copper Lakes"
Symptoms:

Areas of the composite are devoid of copper.
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Large pools or "lakes" of copper are visible on the surface.

Non-homogeneous microstructure.

Possible Causes and Solutions:

Possible Cause Recommended Action Explanation

Poor Wettability

Increase the infiltration

temperature to the 1300-

1400°C range to improve the

wetting of tungsten by copper.

[1] The use of activating

elements like nickel or cobalt

can also improve wetting and

adhesion.[4]

A low infiltration temperature

can lead to a high wetting

angle, preventing copper from

flowing into the smaller pores

of the tungsten skeleton.[1]

Non-Optimal Tungsten

Skeleton

Ensure the tungsten skeleton

has a network of

interconnected, open pores.[1]

Avoid excessive sintering

temperatures or times that

could lead to pore closure.

Using finer tungsten powders

(3-5 µm) can help create a

more uniform pore structure.[5]

If the pores in the tungsten

skeleton are not

interconnected, the molten

copper cannot penetrate the

entire structure, leading to

incomplete infiltration.

Insufficient Infiltration Time

Increase the holding time at

the infiltration temperature. A

duration of 60 minutes has

been found to be optimal in

some studies for near-

complete infiltration.[6]

The infiltration process is time-

dependent. Insufficient time

will not allow the copper to fully

penetrate the porous network.

Infiltration Atmosphere

Use a reducing atmosphere,

such as hydrogen, to prevent

the formation of tungsten

oxides that hinder wetting.[1]

The presence of oxides on the

tungsten particle surfaces will

significantly decrease

wettability and lead to

incomplete infiltration.[1]
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Frequently Asked Questions (FAQs)
Q1: What are the typical process parameters for copper tungsten infiltration?

A1: The process generally involves three main stages: preparation of the tungsten skeleton,

sintering, and infiltration.

Compaction: Tungsten powder is pressed, often using cold isostatic pressing (CIP), at

pressures ranging from 200 MPa to over 600 MPa to form a "green" compact.[4][7]

Sintering: The green compact is sintered in a hydrogen atmosphere. Sintering temperatures

can be as high as 1800-2200°C.[7][8] However, with the use of activating elements like

nickel (0.05 wt.%), the sintering temperature can be reduced to around 1400°C.[4]

Infiltration: The porous tungsten skeleton is then infiltrated with molten copper, typically at

temperatures between 1150°C and 1400°C for 1 to 2 hours in a hydrogen atmosphere or

vacuum.[1][3]

Q2: How does the initial tungsten powder size affect the final composite?

A2: The particle size of the tungsten powder influences the pore size and distribution in the

sintered skeleton. Finer powders, typically in the range of 3-5 µm, are often recommended for

uniform mixing and to create a suitable porous network for infiltration.[5] Coarse particles can

lead to segregation and a non-uniform microstructure.

Q3: What is the role of activating elements like nickel or cobalt?

A3: Small additions of elements like nickel or cobalt (e.g., 0.05 wt.%) can significantly lower the

sintering temperature of tungsten, a process known as activated sintering.[4] This allows for the

creation of a suitable porous skeleton at lower temperatures (e.g., 1400°C instead of >2000°C).

[4] These elements can also improve the wetting and adhesion between copper and tungsten,

facilitating a more complete infiltration.[4] However, excessive amounts of activators can

negatively impact the microstructure and infiltration efficiency.[4]

Q4: Can the sintering temperature of the tungsten skeleton be reduced?
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A4: Yes. Besides using activating elements, increasing the compaction pressure can also help

reduce the required sintering temperature. By applying higher pressures during the initial

compaction of the tungsten powder, a denser green compact is formed, which can then be

sintered to the desired porosity at a lower temperature, for example, 1500°C.[7][8]

Quantitative Data Summary
Table 1: Influence of Sintering Temperature on Tungsten Heavy Alloy (90% W) Properties[9]

Sintering
Temperature
(°C)

Relative
Density (%)

Yield Strength
(MPa)

Tensile
Strength (MPa)

Elongation (%)

1360 - 1440
Increases with

temp.

Increases with

temp.

Increases with

temp.

Increases with

temp.

1440 99.2 1086.7 1920.5 22.8

> 1440 Decreases Decreases Decreases Decreases

Table 2: Compaction Pressure and its Effect on Tungsten Skeleton Properties (Sintered at

1550°C)[2]

Compaction Pressure
(MPa)

Green Density (%)
Ratio of Closed to Open
Porosity

245 64.3 0.03

663 76.3 0.17

Experimental Protocols
Protocol 1: Preparation of W-Cu Composite by Activated
Sintering and Infiltration
This protocol is based on a method using nickel as a sintering activator.[4]
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1. Powder Preparation and Mixing: a. Use tungsten powder with a Fisher sub-sieve size of

approximately 6 μm. b. To add 0.05 wt.% nickel, dissolve a corresponding amount of nickel

chloride (NiCl₂·6H₂O) in methanol. c. Mix the nickel chloride solution with the tungsten powder.

d. Dry the mixture at 80°C while continuously mixing. e. Heat the dried powder at 650°C for 30

minutes in a hydrogen atmosphere to reduce the nickel salt to metallic nickel.

2. Compaction: a. Compress the prepared powder at 200 MPa using a cold isostatic press to

form a green specimen.

3. Sintering: a. Sinter the green specimen at 1400°C for 4 hours in a high-purity hydrogen

atmosphere to create a porous tungsten skeleton with approximately 78±2% density.

4. Infiltration: a. Place the sintered tungsten skeleton in a furnace with electrical copper. b. Heat

to 1300°C and hold for 1 hour in a hydrogen atmosphere to allow the molten copper to infiltrate

the skeleton.

Overall Experimental Workflow
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Caption: Workflow for producing W-Cu composites via activated sintering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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